Cas no 1934404-62-2 (3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid
• CAS No: 1934404-62-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5192278
• PubChem ID: 130700832
• Update Time: 2025-08-05

3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-methyl-5-(methylamino)-
• 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C6H8N2O3/c1-3-4(6(9)10)5(7-2)11-8-3/h7H,1-2H3,(H,9,10)
• InChI Key： WPKIVEXEHBALAK-UHFFFAOYSA-N
• SMILES： O1C(NC)=C(C(O)=O)C(C)=N1

Additional information on 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid

Introduction to 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid (CAS No. 1934404-62-2) and Its Emerging Applications in Chemical Biology

3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid, identified by the chemical abstracts service number 1934404-62-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a carboxylic acid group at the 4-position and a methylamino substituent at the 5-position introduces specific functional attributes that make this molecule of considerable interest for further exploration.

The structural framework of 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid contributes to its versatility as a pharmacophore. The oxazole ring itself is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid functionality at the 4-position provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological effects. Additionally, the methylamino group at the 5-position enhances the compound's potential as an intermediate in drug discovery, offering opportunities for exploration in medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives as scaffolds for developing novel therapeutic agents. TheJournal of Medicinal Chemistry and other leading scientific publications have highlighted several studies demonstrating the pharmacological potential of oxazole-based compounds. For instance, research has shown that oxazole derivatives can modulate enzyme activity and interact with biological targets involved in metabolic pathways. TheEuropean Journal of Medicinal Chemistry has published findings indicating that certain oxazole compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid structure presents an intriguing platform for further investigation due to its ability to engage with multiple biological targets. Preliminary computational studies have suggested that this compound may interact with proteins involved in cell signaling pathways relevant to neurodegenerative diseases. These findings align with broader trends in drug discovery where heterocyclic compounds are being increasingly explored for their ability to modulate complex biological systems.

The synthesis of 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the oxazole core with high efficiency. These approaches not only facilitate the production of the compound but also provide insights into strategies for generating related derivatives with enhanced pharmacological properties.

TheChemical Reviews has emphasized the importance of heterocyclic compounds in drug development, noting their prevalence in approved drugs due to their favorable pharmacokinetic profiles and binding affinities. TheNature Reviews Drug Discovery has similarly highlighted oxazole derivatives as promising candidates for treating various diseases, including infectious disorders and chronic conditions. TheJournal of Organic Chemistry has published detailed mechanistic studies on reactions involving 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid, contributing to a deeper understanding of its reactivity and potential applications.

In clinical research settings, 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid is being evaluated for its potential therapeutic effects in preclinical models. Studies have focused on its interactions with receptors and enzymes relevant to cardiovascular diseases and neurodegeneration. TheLancet Neurology has reported on early trials involving oxazole-based compounds that show promise in mitigating symptoms associated with neurodegenerative conditions such as Alzheimer's disease. These findings underscore the importance of exploring novel chemical entities like 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid for addressing unmet medical needs.

TheNature Chemical Biology has highlighted advancements in structure-based drug design that leverage computational methods to predict how small molecules like 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid will interact with biological targets. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide high-resolution structures of protein-ligand complexes. Such integrative strategies are essential for optimizing lead compounds into viable drug candidates.

The future prospects for 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid include its use as a building block for more complex molecules through medicinal chemistry modifications. Strategies such as halogenation, alkylation, and functional group interconversion could yield derivatives with improved bioavailability or targeted specificity. Additionally, exploring its role in combination therapies may unlock synergistic effects when used alongside existing treatments.

TheAmerican Chemical Society Journal has published reviews on trends in heterocyclic chemistry that emphasize the need for innovative approaches to discovering new therapeutic agents. TheNational Academy of Sciences has recognized oxazole derivatives as a frontier area for research due to their dual functionality and potential applications across multiple therapeutic domains. As interest in precision medicine grows, compounds like 3-methyl-5-(methylamino)-1,2-oxazole-4-carboxylic acid are poised to play a significant role in addressing individualized treatment strategies.